Cas no 1012-96-0 (6-amino-7H-Purine-7-propanol)

6-amino-7H-Purine-7-propanol structure
Product name:6-amino-7H-Purine-7-propanol
6-amino-7H-Purine-7-propanol Chemical and Physical Properties
Names and Identifiers
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- 6-amino-7H-Purine-7-propanol
- DTXSID101309573
- 7-(3-Hydroxypropyl)-7H-adenine
- CHEMBL447623
- BDBM50257053
- 1012-96-0
-
- Inchi: InChI=1S/C8H11N5O/c9-7-6-8(11-4-10-7)12-5-13(6)2-1-3-14/h4-5,14H,1-3H2,(H2,9,10,11)
- InChI Key: NNEBGUABQWKLQH-UHFFFAOYSA-N
- SMILES: C1=NC(=C2C(=N1)N=CN2CCCO)N
Computed Properties
- Exact Mass: 193.09636g/mol
- Monoisotopic Mass: 193.09636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 89.8Ų
- Molecular Weight: 193.21g/mol
6-amino-7H-Purine-7-propanol Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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3. Caper tea
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
1012-96-0 (6-amino-7H-Purine-7-propanol) Related Products
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